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Compound of Interest

Compound Name: Calcium chloride, dihydrate

Cat. No.: B154954 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

calcium chloride, dihydrate (CaCl₂·2H₂O) in a laboratory setting. Adherence to these

procedural steps is critical for ensuring personnel safety and environmental compliance.

Immediate Safety and Handling Precautions
Before handling calcium chloride, dihydrate, it is imperative to be familiar with its potential

hazards. It is classified as a material that causes serious eye irritation.[1][2][3][4][5] Prolonged

or repeated exposure can also lead to skin and respiratory system irritation.[6][7]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling calcium
chloride, dihydrate:

Eye Protection: Safety glasses with side-shields or goggles are mandatory to prevent eye

contact.[1][2][7]

Hand Protection: Wear protective gloves, such as nitrile rubber, to avoid skin contact.[1][7]

Body Protection: A lab coat or synthetic apron should be worn.[6][7]

Respiratory Protection: In case of insufficient ventilation or dust formation, use suitable

respiratory equipment.[8][9]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[6][7][10]
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Disposal Plan and Procedures
The primary directive for the disposal of calcium chloride, dihydrate is to comply with all

federal, state, and local environmental regulations.[1][6][7][8] Chemical residues are generally

considered special waste, and disposal methods can vary significantly by region.[1]

Step-by-Step Disposal Methodology:

1. Waste Characterization:

Identify the form of the calcium chloride waste: solid (unused reagent, spill cleanup),

aqueous solution, or contaminated materials (e.g., gloves, weigh boats, packaging).

2. Handling Solid Calcium Chloride, Dihydrate Waste:

For Small Spills:

Ensure adequate ventilation.[1][2]

Carefully sweep or vacuum the solid material to avoid generating dust.[1][9][11]

Place the collected material into a suitable, sealed, and clearly labeled container for

disposal.[1][2][11][12]

For Unused or Surplus Material:

Do not dispose of solid calcium chloride directly into the regular trash unless permitted by

local regulations.[13] In some areas, small quantities (e.g., less than 10 lbs) of non-

hazardous chemical waste may be permissible in municipal trash, but it must be in a

sealed container.[13]

The recommended method for surplus product is to contact a licensed professional waste

disposal service.[2][9]

Alternatively, consider dissolving the material in a combustible solvent and burning it in a

chemical incinerator equipped with an afterburner and scrubber.[2]

3. Handling Liquid Calcium Chloride, Dihydrate Solutions:
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Check Local Regulations: Before any drain disposal, confirm with your local water and

sewerage authority if this method is permitted.[13]

For Small Quantities of Dilute Solutions:

If permitted, small amounts of calcium chloride solution may be suitable for sanitary sewer

disposal.[8]

Dilute the solution generously with water (a ratio of 10-20 times its volume in water is

suggested).[13]

Pour the diluted solution down the drain while flushing with copious amounts of running

water.[13] This prevents potential harm to aquatic life.[6]

For Large Quantities or Concentrated Solutions:

Do not pour down the drain.[2][6][14]

Neutralize the solution if necessary (consult safety protocols).

Collect the solution in a labeled waste container and arrange for disposal through an

approved waste management facility.[8]

4. Disposal of Contaminated Packaging and Materials:

Contaminated packaging and items (like gloves or paper towels) should be handled as

hazardous waste in the same manner as the substance itself.[1]

Place these materials in a sealed, labeled container for disposal by a licensed waste service.

If packaging is not contaminated, it may be treated as household waste or recycled,

depending on local guidelines.[1]

Quantitative Safety Data
The following table summarizes key quantitative data related to the toxicology of calcium

chloride. This information is critical for risk assessment in a laboratory setting.
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Data Point Value Species Source

Acute Oral Toxicity

(LD50)

2301 mg/kg

(anhydrous basis)
Rat [8]

Acute Oral Toxicity

(LD50)
1000 mg/kg Rat [12][14]

Toxicity to Fish (LC50) 10,650 mg/l / 96 h
Bluegill (Lepomis

macrochirus)
[1]

Toxicity to Daphnia

(EC50)
>144 mg/l / 48 h

Water flea (Daphnia

magna)
[1]

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of a test population.

LC50: Lethal Concentration, 50%. The concentration of a chemical in air or water which causes

the death of 50% of a group of test animals. EC50: Half maximal effective concentration. The

concentration of a drug, antibody or toxicant which induces a response halfway between the

baseline and maximum after a specified exposure time.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of calcium chloride, dihydrate waste in a laboratory environment.
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Caption: Decision workflow for calcium chloride dihydrate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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